Cas no 73913-48-1 (Deoxy Ketoprofen)
Deoxy Ketoprofen structure
Product Name:Deoxy Ketoprofen
CAS No:73913-48-1
MF:C16H16O2
MW:240.297044754028
CID:541823
PubChem ID:10951683
Update Time:2025-04-19
Deoxy Ketoprofen Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, a-methyl-3-(phenylmethyl)-
- 2-(3-Benzylphenyl)propanoic acid
- Deoxyketoprofen
- RYYYTOGKTKBJDJ-UHFFFAOYSA-N
- alpha-(3-benzylphenyl)propionic acid
- FT-0665836
- DTXSID00449455
- 2-(3-benzylphenyl) propionic acid
- AKOS023925468
- 73913-48-1
- SCHEMBL2319534
- CHEMBL192468
- Deoxy Ketoprofen
-
- Inchi: 1S/C16H16O2/c1-12(16(17)18)15-9-5-8-14(11-15)10-13-6-3-2-4-7-13/h2-9,11-12H,10H2,1H3,(H,17,18)
- InChI Key: RYYYTOGKTKBJDJ-UHFFFAOYSA-N
- SMILES: OC(C(C)C1C=CC=C(C=1)CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 240.11500
- Monoisotopic Mass: 240.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 386.5±11.0 °C at 760 mmHg
- Flash Point: 283.4±14.4 °C
- PSA: 37.30000
- LogP: 3.46550
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
Deoxy Ketoprofen Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Deoxy Ketoprofen Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D239990-5mg |
Deoxy Ketoprofen |
73913-48-1 | 5mg |
$98.00 | 2023-05-18 | ||
| TRC | D239990-10mg |
Deoxy Ketoprofen |
73913-48-1 | 10mg |
$ 138.00 | 2023-09-08 | ||
| TRC | D239990-25mg |
Deoxy Ketoprofen |
73913-48-1 | 25mg |
$305.00 | 2023-05-18 | ||
| TRC | D239990-50mg |
Deoxy Ketoprofen |
73913-48-1 | 50mg |
$592.00 | 2023-05-18 | ||
| TRC | D239990-100mg |
Deoxy Ketoprofen |
73913-48-1 | 100mg |
$1068.00 | 2023-05-18 |
Deoxy Ketoprofen Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
73913-48-1 (Deoxy Ketoprofen) Related Products
- 529-64-6(DL-Tropic acid)
- 117-34-0(2,2-diphenylacetic acid)
- 595-91-5(2,2,2-Triphenylacetic Acid)
- 7782-24-3((2S)-2-phenylpropanoic acid)
- 552-63-6(Tropic acid)
- 938-94-3(2-(p-Tolyl)propionic Acid)
- 2613-89-0(Phenylmalonic acid)
- 7782-26-5((R)-(-)-2-Phenylpropionic acid)
- 826-55-1(2-methyl-2-phenylpropanoic acid)
- 492-37-5(2-Phenylpropionic acid)
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